Cas no 2228559-95-1 (3-amino-1-(1-benzyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(1-benzyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228559-95-1
• MF: C₁₅H₁₇N₃O₂
• MW: 271.314383268356
• CID: 5758909
• PubChem ID: 165969158
• Update Time: 2025-05-23

3-amino-1-(1-benzyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(1-benzyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid
• 2228559-95-1
• EN300-1880687

• Inchi： 1S/C15H17N3O2/c16-13-6-15(7-13,14(19)20)12-8-17-18(10-12)9-11-4-2-1-3-5-11/h1-5,8,10,13H,6-7,9,16H2,(H,19,20)
• InChI Key： HAKSKILEGVIYCE-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=NN(CC3C=CC=CC=3)C=2)CC(C1)N)=O

Computed Properties

• Exact Mass: 271.132076794g/mol
• Monoisotopic Mass: 271.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 81.1Ų

Additional information on 3-amino-1-(1-benzyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid

3-Amino-1-(1-Benzyl-1H-Pyrazol-4-Yl)Cyclobutane-1-Carboxylic Acid: A Comprehensive Overview

3-Amino-1-(1-benzyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid, with the CAS number 222855995, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a cyclobutane ring, an amino group, a benzylpyrazole moiety, and a carboxylic acid group. The combination of these functional groups makes it a versatile compound with potential applications in drug discovery and chemical synthesis.

The cyclobutane ring in this compound is a four-membered hydrocarbon ring, which imparts rigidity and strain to the molecule. This structural feature is often exploited in medicinal chemistry to enhance the binding affinity of the compound to its target proteins. The amino group (-NH₂) attached to the cyclobutane ring contributes to the molecule's basicity and ability to form hydrogen bonds, which are crucial for interactions within biological systems.

The benzylpyrazole moiety (a benzene ring attached to a pyrazole ring) adds aromaticity and potential π–π interactions to the molecule. Pyrazole rings are known for their stability and ability to act as hydrogen bond donors or acceptors, making them valuable in drug design. The presence of this group in 3-amino-1-(1-benzyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid suggests that it may have enhanced bioavailability and selectivity for certain biological targets.

The carboxylic acid group (-COOH) at position 1 of the cyclobutane ring introduces acidity into the molecule. This functional group can participate in ionization, which is important for solubility and transport across biological membranes. Additionally, carboxylic acids are commonly used as intermediates in organic synthesis, making this compound a valuable building block for further chemical modifications.

Recent studies have highlighted the potential of 3-amino derivatives in various therapeutic areas. For instance, researchers have explored the role of similar compounds in modulating enzyme activity and receptor binding. The combination of a cyclobutane ring with an amino and carboxylic acid group has shown promise in enhancing the pharmacokinetic properties of drugs, such as absorption and distribution.

In terms of synthesis, 3-amino derivatives can be synthesized through various routes, including but not limited to nucleophilic substitution, condensation reactions, or catalytic hydrogenation. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemistry of the final product. The synthesis of 3-amino derivatives often requires precise control over reaction conditions to ensure high yields and purity.

The pharmacological profile of 3-amino derivatives has been studied extensively. In vitro assays have demonstrated their ability to inhibit key enzymes involved in disease pathways, such as kinases or proteases. Furthermore, preclinical studies have shown that these compounds exhibit favorable safety profiles when administered at therapeutic doses.

In conclusion, 3-amino derivatives like 3-amino-1-(1-benzyl-1H-pyrazol-4-y l)cyclobutane -carbox y lic acid represent an exciting area of research with potential applications in drug development. Their unique structural features make them ideal candidates for exploring novel therapeutic strategies across diverse disease areas.